Cas no 114153-13-8 (2-Chloro-4,5-difluoro-3-methyl-1-nitrobenzene)

• Product Name: 2-Chloro-4,5-difluoro-3-methyl-1-nitrobenzene
• CAS No: 114153-13-8
• MF: C₇H₄ClF₂NO₂
• MW: 207.561967849731
• CID: 1092299
• PubChem ID: 14834653
• Update Time: 2025-06-08

2-Chloro-4,5-difluoro-3-methyl-1-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4,5-difluoro-3-methyl-1-nitrobenzene
• 4-chloro-1,2-difluoro-3-methyl-5-nitrobenzene
• 2-chloro-5,6-difluoro-3-nitrotoluene
• SCHEMBL10472201
• KOMUAHNBARRVKH-UHFFFAOYSA-N
• 114153-13-8

• Inchi： 1S/C7H4ClF2NO2/c1-3-6(8)5(11(12)13)2-4(9)7(3)10/h2H,1H3
• InChI Key： KOMUAHNBARRVKH-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=C(C=1C)F)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 206.9898624g/mol
• Monoisotopic Mass: 206.9898624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 45.8Ų

Additional information on 2-Chloro-4,5-difluoro-3-methyl-1-nitrobenzene

2-Chloro-4,5-Difluoro-3-Methyl-1-Nitrobenzene: A Comprehensive Overview

The compound 2-Chloro-4,5-Difluoro-3-Methyl-1-Nitrobenzene, identified by the CAS number 114153-13-8, is a highly specialized aromatic compound with significant applications in various fields of organic chemistry. This compound is characterized by its unique substitution pattern on the benzene ring, which includes a chlorine atom at position 2, two fluorine atoms at positions 4 and 5, a methyl group at position 3, and a nitro group at position 1. The combination of these substituents imparts distinctive chemical properties to the molecule, making it valuable for research and industrial applications.

Recent studies have highlighted the importance of 2-Chloro-4,5-Difluoro-3-Methyl-1-Nitrobenzene in the development of advanced materials and pharmaceuticals. The presence of electron-withdrawing groups such as chlorine, fluorine, and nitro groups significantly influences the electronic structure of the benzene ring. This makes the compound an excellent candidate for exploring reactivity in nucleophilic aromatic substitution reactions. Researchers have utilized this property to design novel intermediates for drug synthesis and high-performance polymers.

In terms of synthesis, the preparation of CAS 114153-13-8 involves a multi-step process that typically begins with the nitration of a suitably substituted chlorobenzene derivative. The subsequent introduction of fluorine atoms at specific positions requires precise control over reaction conditions to ensure regioselectivity. Recent advancements in catalytic fluorination techniques have improved the efficiency and scalability of this process, making it more accessible for large-scale production.

The physical properties of 2-Chloro-4,5-Difluoro-3-Methyl-1-Nitrobenzene are also noteworthy. The compound exhibits a high melting point due to its rigid molecular structure and strong intermolecular forces. Its solubility in organic solvents is moderate, which facilitates its use in solution-based reactions. Additionally, spectroscopic studies have revealed distinct UV-vis absorption bands, making it a potential candidate for applications in optoelectronic materials.

The application of CAS 114153-13-8 extends beyond traditional organic synthesis. Recent research has explored its role as a precursor in the development of biologically active compounds. For instance, derivatives of this compound have shown promise as inhibitors of certain enzymes involved in metabolic disorders. The methyl group at position 3 plays a critical role in modulating the pharmacokinetic properties of these derivatives, making them suitable for further preclinical studies.

In conclusion, 2-Chloro-4,5-Difluoro-3-Methyl-1-Nitrobenzene, with its unique structural features and versatile chemical properties, continues to be a focal point in modern organic chemistry research. Its applications span across multiple disciplines, from materials science to pharmacology, underscoring its importance as a key intermediate in chemical synthesis.